Cas no 2137983-57-2 (1-phenyl-4-({2-(trimethylsilyl)ethylsulfanyl}methyl)-1H-pyrazole)

• Product Name: 1-phenyl-4-({2-(trimethylsilyl)ethylsulfanyl}methyl)-1H-pyrazole
• CAS No: 2137983-57-2
• MF: C₁₅H₂₂N₂SSi
• MW: 290.499083042145
• CID: 5817633
• PubChem ID: 165480959
• Update Time: 2025-05-23

1-phenyl-4-({2-(trimethylsilyl)ethylsulfanyl}methyl)-1H-pyrazole Chemical and Physical Properties

Names and Identifiers

• 1-phenyl-4-({2-(trimethylsilyl)ethylsulfanyl}methyl)-1H-pyrazole
• 1-phenyl-4-({[2-(trimethylsilyl)ethyl]sulfanyl}methyl)-1H-pyrazole
• EN300-1085581
• 2137983-57-2

• Inchi： 1S/C15H22N2SSi/c1-19(2,3)10-9-18-13-14-11-16-17(12-14)15-7-5-4-6-8-15/h4-8,11-12H,9-10,13H2,1-3H3
• InChI Key： FXOZDDKLXSGYPZ-UHFFFAOYSA-N
• SMILES： S(CC1C=NN(C2C=CC=CC=2)C=1)CC[Si](C)(C)C

Computed Properties

• Exact Mass: 290.12729642g/mol
• Monoisotopic Mass: 290.12729642g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 19
• Rotatable Bond Count: 6
• Complexity: 261
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 43.1Ų

Additional information on 1-phenyl-4-({2-(trimethylsilyl)ethylsulfanyl}methyl)-1H-pyrazole

Introduction to 1-phenyl-4-({2-(trimethylsilyl)ethylsulfanyl}methyl)-1H-pyrazole (CAS No. 2137983-57-2) and Its Emerging Applications in Chemical Biology

1-phenyl-4-({2-(trimethylsilyl)ethylsulfanyl}methyl)-1H-pyrazole, identified by its CAS number 2137983-57-2, is a structurally complex organic compound that has garnered significant attention in the field of chemical biology and pharmaceutical research. This compound belongs to the pyrazole class, a heterocyclic structure known for its broad spectrum of biological activities. The presence of multiple functional groups, including a phenyl ring, a sulfanylmethyl group, and a trimethylsilyl ethyl moiety, makes this molecule a versatile scaffold for drug discovery and mechanistic studies.

The pyrazole core is a privileged scaffold in medicinal chemistry, exhibiting antimicrobial, anti-inflammatory, and anticancer properties. The introduction of electron-withdrawing and electron-donating groups at specific positions on the pyrazole ring can modulate its pharmacokinetic and pharmacodynamic profiles. In the case of 1-phenyl-4-({2-(trimethylsilyl)ethylsulfanyl}methyl)-1H-pyrazole, the combination of these substituents imparts unique chemical and biological properties that make it an attractive candidate for further investigation.

One of the most compelling features of this compound is its potential as a tool for studying enzyme inhibition and receptor binding. The sulfanylmethyl group serves as a hydrogen bond acceptor, which can interact with polar residues in protein targets, while the trimethylsilyl ethyl group enhances lipophilicity, facilitating membrane permeability. These characteristics are particularly relevant in the development of small-molecule modulators for neurological disorders, where blood-brain barrier penetration is often a critical challenge.

Recent studies have highlighted the role of pyrazole derivatives in modulating kinases and other enzymes involved in cancer progression. For instance, modifications at the 4-position of the pyrazole ring have been shown to influence ATP binding affinity, making these compounds effective inhibitors. The 1-phenyl-4-({2-(trimethylsilyl)ethylsulfanyl}methyl)-1H-pyrazole structure represents an advanced derivative with optimized interactions for such targets. Its ability to engage multiple binding pockets simultaneously could lead to higher efficacy and reduced off-target effects compared to simpler analogs.

The trimethylsilyl (TMS) group in this compound is particularly noteworthy for its ability to stabilize reactive intermediates and enhance metabolic stability. In drug development, TMS substituents are often employed to improve pharmacokinetic profiles by reducing hydrolysis or oxidation. Additionally, the TMS group can serve as a handle for further chemical modifications via deprotection reactions, allowing for modular synthesis of libraries of related compounds.

In vitro studies have begun to explore the biological activity of 1-phenyl-4-({2-(trimethylsilyl)ethylsulfanyl}methyl)-1H-pyrazole, revealing promising interactions with various protein targets. Initial screening assays indicate potential inhibitory activity against enzymes such as Janus kinases (JAKs), which are implicated in inflammatory diseases like rheumatoid arthritis and psoriasis. The phenyl ring further contributes to binding affinity by π-stacking interactions with aromatic residues in protein active sites.

The sulfanylmethyl group at the 4-position introduces a polar interaction surface that can complement hydrophilic regions of protein targets. This dual functionality—hydrophobicity from the TMS ethyl group and polarity from the sulfanylmethyl group—makes this compound well-suited for designing molecules that balance solubility and membrane penetration. Such properties are essential for developing orally bioavailable drugs that can reach their targets efficiently.

Advances in computational chemistry have enabled more accurate predictions of binding affinities and ADMET (Absorption, Distribution, Metabolism, Excretion, Toxicity) properties for complex molecules like 1-phenyl-4-({2-(trimethylsilyl)ethylsulfanyl}methyl)-1H-pyrazole. Molecular docking simulations suggest strong interactions with JAK3, a key enzyme in cytokine signaling pathways. These predictions align with experimental data showing dose-dependent inhibition of JAK3 activity in cell-based assays.

The synthesis of this compound involves multi-step organic transformations, including cross-coupling reactions, silylation processes, and functional group interconversions. The use of palladium-catalyzed cross-coupling reactions allows for efficient construction of the pyrazole core while maintaining regioselectivity. Subsequent introduction of the sulfanylmethyl group via nucleophilic substitution or metal-mediated coupling strategies ensures high yields and purity.

Future research directions may focus on exploring analogues of 1-phenyl-4-({2-(trimethylsilyl)ethylsulfanyl}methyl)-1H-pyrazole by modifying substituents at different positions on the pyrazole ring or introducing additional functional groups. For example, replacing the phenyl ring with heterocyclic moieties could alter electronic properties and binding profiles without sacrificing potency. Similarly, varying the trimethylsilyl group with other lipophilic substituents could optimize pharmacokinetic parameters for specific therapeutic applications.

The growing interest in structure-based drug design has positioned compounds like 1-phenyl-4-({2-(trimethylsilyl)ethylsulfanyl}methyl)-1H-pyrazole as valuable starting points for generating high-affinity ligands against challenging biological targets. X-ray crystallography studies combined with computational modeling can provide detailed insights into molecular interactions at atomic resolution. Such structural information is crucial for refining lead compounds into optimized drug candidates.

In conclusion,1-phenyl-4-({2-(trimethysilyl)ethyll sulfanyl}metyhl)-1H-pyrazol (CAS No. 2137983 - 57 - 2) represents a promising scaffold with diverse biological activities and favorable pharmacokinetic properties . Its unique structural features make it an excellent candidate for further exploration in chemical biology and pharmaceutical development . As research progresses , this compound is likely to contribute significantly to our understanding of enzyme mechanisms , receptor interactions , and therapeutic interventions across multiple disease areas .